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Compound of Interest

Compound Name: 4-(Methoxymethoxy)-2-nitroaniline

CAS No.: 54029-61-7

Cat. No.: B021294

Get Quote

Executive Summary & Immediate Directives
WARNING: ACID SENSITIVITY HAZARD 4-(Methoxymethoxy)-2-nitroaniline contains a

Methoxymethoxy (MOM) protecting group.[1] Unlike simple methyl ethers (anisoles), the MOM

group is an acetal and is highly acid-labile.[1]

CORE DIRECTIVE:NEVER dispose of this compound or its mother liquors into acidic waste

streams.[1]

CONSEQUENCE: Contact with acid (pH < 7) triggers hydrolysis, releasing Formaldehyde

(carcinogen) and the free phenol.

IMMEDIATE ACTION: Segregate all waste streams containing this compound into

Neutral/Basic Organic Waste containers.

Chemical Profile & Hazard Assessment
To ensure safe disposal, we must deconstruct the molecule into its functional risk components.

This is not just "toxic waste"; it is a chemically active intermediate.[1]
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Functional Group Analysis[3][4][5]
Functional Group Chemical Risk Disposal Implication

Nitro Group (-NO₂)
Oxidizer potential; Toxic by

absorption.[1][2]

Segregation: Do not mix with

strong reducing agents or

flammable solvents.[1] Treat as

"High Nitrogen" waste.[1]

Aniline Core
Methemoglobinemia (blood

toxicity); Skin sensitizer.[1]

PPE: Double nitrile gloves are

mandatory.[1] Avoid all skin

contact.[1][3][4]

MOM Ether (-OCH₂OCH₃)

Acid Labile. Hydrolyzes to

release Formaldehyde (CH₂O).

[1]

pH Control: Waste container

must be maintained at pH 7–

10.

Physical Properties & GHS Classification[1]
State: Solid (typically orange/red crystalline powder).[1]

Solubility: Soluble in organic solvents (DCM, EtOAc, THF); poorly soluble in water.

Key GHS Codes:

H301/H311/H331: Toxic if swallowed, in contact with skin, or inhaled.[2]

H350: May cause cancer (due to potential formaldehyde release).[1]

H411: Toxic to aquatic life with long-lasting effects.[1]

Decision Matrix: Waste Stream Selection
The following flowchart illustrates the critical decision-making process for segregating this

specific compound.
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Waste Generation:
4-(Methoxymethoxy)-2-nitroaniline

Physical State?

Solid Waste
(Pure compound, silica, filter paper)

Solid

Liquid Waste
(Mother liquors, reaction mixtures)

Solution

Container Type:
Wide-Mouth HDPE Jar

CRITICAL STEP:
Check pH of Destination Drum

Labeling:
'Toxic Organic' + 'Contains Nitroaniline'

Is Acidic (pH < 7)?

Action:
Neutralize with Sat. NaHCO3

or switch to Basic Waste Stream

Yes

Dispose:
Non-Halogenated Organic Waste

(Neutral/Basic)

No

Click to download full resolution via product page
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Figure 1: Operational workflow for segregating 4-(Methoxymethoxy)-2-nitroaniline waste to

prevent acid hydrolysis.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound, Contaminated
Silica/Paper)
Use this for: Expired reagents, spill cleanup materials, rotary evaporator residue.

Container Selection: Use a dedicated Wide-Mouth HDPE (High-Density Polyethylene) jar.[1]

Glass is acceptable but poses a breakage risk for toxic solids.[1]

Double Bagging: Place the solid waste inside a clear polyethylene bag before placing it into

the rigid container. This minimizes dust generation (inhalation hazard) when the hazardous

waste team processes the bin.[1]

Labeling:

Primary Label: "Hazardous Waste - Toxic Solid."[1]

Constituent Text: "4-(Methoxymethoxy)-2-nitroaniline."[1]

Hazard Flag: Add a secondary sticker: "NITRO COMPOUND - DO NOT COMPACT."

(Nitro compounds can exhibit shock sensitivity; while low for this derivative, this is a best-

practice fail-safe).[1]

Protocol B: Liquid Waste (Mother Liquors, Rinses)
Use this for: Reaction solvents, HPLC waste, glassware rinses.

Solvent Compatibility Check: Ensure the solvent carrier is compatible with the waste drum

(e.g., do not mix oxidizers with organic solvents).[1]

The "MOM" pH Test (Self-Validating Step):

Before pouring: Dip a pH strip into your waste flask.[1]
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Requirement: pH must be ngcontent-ng-c176312016="" _nghost-ng-c3009799073=""

class="inline ng-star-inserted">

.

Correction: If acidic, quench with Saturated Sodium Bicarbonate (ngcontent-ng-

c176312016="" _nghost-ng-c3009799073="" class="inline ng-star-inserted">

) or Triethylamine (

) until neutral/basic.

Segregation: Pour into the Non-Halogenated Organic waste drum (assuming non-

halogenated solvents were used).

Note: If the waste stream is sent for incineration, ensure the "High Nitrogen" content is

noted on the manifest, as this affects the incinerator's NOx scrubbing requirements.

Regulatory Compliance & Logistics
RCRA Classification (US EPA)
While this specific CAS may not be explicitly "P-listed" (acutely hazardous) by name, it must be

managed with the same rigor as the parent Nitroaniline (P077) due to toxicity.[1]

Characteristic Codes:

D001 (Ignitable): If in flammable solvent.[1]

D003 (Reactivity): Potential designation for nitro compounds if determined to be potentially

explosive (unlikely for this stable intermediate, but generator knowledge applies).[1]

Waste Determination: Treat as Hazardous Chemical Waste (Toxic).[1]

Emergency Contingencies
Spill (Solid): Do not dry sweep.[1] Dampen with water/surfactant to prevent dust.[1] Scoop

into a bag.

Spill (Liquid): Absorb with vermiculite or sand.[1] Do not use acid-based absorbents.[1]
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Exposure:

Skin: Wash with soap and water for 15 minutes.[1][2] Nitroanilines absorb rapidly; monitor

for blue lips/fingernails (cyanosis).[1]

Inhalation:[1][3][5] Move to fresh air immediately.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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